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Compound of Interest

Compound Name: 8-Eicosenoic acid

Cat. No.: B14810459

Get Quote

Executive Summary
8-Eicosenoic acid (cis-8-eicosenoic acid) is a rare monounsaturated fatty acid (MUFA)

isomer distinct from the more common Gondoic (

) and Gadoleic (

) acids.[1] While often overlooked in general lipid panels, it has emerged as a molecule of
interest in synthetic biology (specifically in transgenic Camelina sativa oil profiles) and
neurobiology, where it acts as a potentiator of acetylcholine receptors.

This guide provides the definitive physicochemical data, structural characterization, and a

validated analytical workflow for researchers requiring precise differentiation of C20:1 isomers.

Part 1: Physicochemical Characterization
The following data constitutes the core reference standard for 8-eicosenoic acid. Note the

specific CAS number, which differentiates it from other C20:1 isomers.

Core Identity Table[2]
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Parameter Technical Specification

Common Name 8-Eicosenoic Acid (cis-8)

IUPAC Name (8Z)-icos-8-enoic acid

Delta Nomenclature 20:1

Omega Nomenclature 20:1 n-12

Molecular Formula

Molecular Weight (Avg) 310.52 g/mol

Monoisotopic Mass 310.2872 Da

CAS Registry Number 76261-96-6

SMILES CCCCCCCCCCC/C=C\CCCCCCC(O)=O

Physical State
Liquid (at room temp) / Crystalline solid (low

temp)

Solubility
Soluble in ethanol, DMSO, DMF; Insoluble in

water

Structural Implications
Unlike the common omega-9 (

) variants found in jojoba or fish oils, 8-eicosenoic acid is an omega-12 fatty acid. The double
bond is located at the 8th carbon from the carboxyl group (Delta numbering) or the 12th carbon
from the methyl terminus (Omega numbering). This shift in the double bond position
significantly alters the lipid packing density in cell membranes compared to its isomers,
potentially influencing membrane fluidity and receptor kinetics.

Part 2: The Isomer Challenge (Differentiation
Strategy)
In high-throughput lipidomics, C20:1 isomers are frequently misidentified because they share

identical molecular weights and similar retention times on standard non-polar GC columns.
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The "Scientist's Dilemma": A standard mass spectrum (EI source) of a fatty acid methyl ester

(FAME) rarely yields ions indicative of the double bond position due to migration of the double

bond along the chain during fragmentation.

Comparative Isomer Profile

Isomer
Common
Name

Position (

)

Position (

)

Primary
Source

CAS No.

cis-8-

Eicosenoic
-- n-12

Camelina

sativa

(transgenic),

B. collina

76261-96-6

cis-9-

Eicosenoic
Gadoleic Acid n-11

Marine oils,

Cod liver
29204-02-2

cis-11-

Eicosenoic
Gondoic Acid n-9

Jojoba oil,

Nuts
5561-99-9

Critical Insight: If your MS data shows a C20:1 peak but you have not performed specific

derivatization (like DMDS) or used a high-polarity column (e.g., ionic liquid phase), you cannot

definitively claim it is the 8-isomer.

Part 3: Validated Analytical Workflow
To definitively identify 8-eicosenoic acid, we utilize a workflow that combines FAME

derivatization for volatility with DMDS (Dimethyl Disulfide) adduct formation for structural

elucidation.

Diagram 1: Analytical Decision Matrix
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The following logic flow ensures rigorous identification, preventing false positives common in

lipid research.

Phase 1: Extraction & Screening

Phase 2: Isomer Resolution

Biological Sample
(Seed Oil / Tissue)

Lipid Extraction
(Folch or Bligh-Dyer)

Derivatization: FAMEs
(BF3-Methanol, 60°C)

GC-MS Analysis
(Standard Column: HP-5MS)

Multiple C20:1 Peaks
or Isomer Confirmation Needed?

DMDS Derivatization
(I2, Dimethyl Disulfide)

Ambiguous/De Novo ID

Definitive ID:
8-Eicosenoic Acid

Retention Time Match
(if Std Available)

MS Fragmentation Analysis
(Locate Omega Ion)
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Click to download full resolution via product page

Caption: Workflow for the extraction, derivatization, and mass spectrometric resolution of C20:1

isomers.

Detailed Protocol: DMDS Derivatization for Double Bond
Localization
Standard FAME analysis is insufficient for publication-grade identification of rare isomers. This

add-on protocol fixes the double bond, allowing specific fragmentation.

Reagents: Dissolve the FAME extract in hexane. Prepare a solution of dimethyl disulfide

(DMDS) and iodine (

) in diethyl ether (60 mg/mL).

Reaction: Add 50

L of the FAME solution and 100

L of the DMDS/Iodine reagent to a glass vial.

Incubation: Heat at 40°C for 15 hours (or 60°C for 4 hours). The iodine catalyzes the addition

of DMDS across the double bond.

Cleanup: Wash with 5% aqueous

to remove excess iodine. Extract the organic layer with hexane.

MS Interpretation:

The molecular ion (

) will increase by 94 Da (mass of DMDS).

Diagnostic Ions: The bond between the two carbons bearing the methylthio groups

cleaves preferentially.
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For 8-eicosenoic acid (20:1 n-12), look for major fragments resulting from the cleavage at

the C8-C9 position.

Part 4: Biological Significance & Applications[5][6]
[7][8]
Neurobiology (Receptor Potentiation)
Recent studies indicate that cis-8-eicosenoic acid is not merely a metabolic intermediate but a

bioactive lipid. It has been shown to potentiate Acetylcholine (ACh) receptor channel currents

without causing depression.[1][2] This suggests potential utility in modulating synaptic

transmission, distinct from the effects of arachidonic acid.

Synthetic Biology & Renewable Oils
In the field of plant biotechnology, 8-eicosenoic acid is often tracked in genetically modified

oilseeds (e.g., Camelina sativa). The presence of this isomer often indicates "leakage" or

specific activity of

-elongase or

-desaturase pathways intended to produce other industrial lipids.

Diagram 2: Metabolic Context
The following diagram illustrates where 8-eicosenoic acid fits within the

elongation/desaturation pathway, highlighting its divergence from the common Oleic acid

pathway.

Oleic Acid
(C18:1 Delta^9)

Gondoic Acid
(C20:1 Delta^{11})

Elongase
(FAE1)

Palmitic Acid
(C16:0)

8-Eicosenoic Acid
(C20:1 Delta^8)

Synthetic/Alternative
Elongation & Desaturation
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Caption: Divergence of 8-eicosenoic acid synthesis compared to the standard Gondoic acid

pathway.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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